[(3-Fluorophenyl)methyl](2-methylpentyl)amine

• Molecular Formula: C13H20FN
• Molecular Weight: 209.30 g/mol
• IUPAC Name: N-[(3-fluorophenyl)methyl]-2-methylpentan-1-amine
• InChI: InChI=1S/C13H20FN/c1-3-5-11(2)9-15-10-12-6-4-7-13(14)8-12/h4,6-8,11,15H,3,5,9-10H2,1-2H3
• InChI Key: ILOASWJMYAIVET-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CNCC1=CC(=CC=C1)F

Description

(3-Fluorophenyl)methylamine is a secondary amine featuring a meta-fluorinated benzyl group and a branched 2-methylpentyl substituent. The 2-methylpentyl chain contributes to lipophilicity, influencing solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluorophenyl)methylamine typically involves the reaction of 3-fluorobenzyl chloride with 2-methylpentylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of (3-Fluorophenyl)methylamine may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation and recrystallization ensures the production of high-purity compounds.

Chemical Reactions Analysis

Types of Reactions

(3-Fluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups using nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3-Fluorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Fluorophenyl)methylamine involves its interaction with molecular targets such as enzymes and receptors. The fluorinated phenyl group enhances its binding affinity and specificity, while the amine moiety facilitates its interaction with biological molecules. The compound may modulate signaling pathways and biochemical processes, leading to its observed effects.

Comparison with Similar Compounds

Table 1: Structural Features of Selected Analogs

Compound Name	Substituent on Phenyl Ring	Alkyl Chain Structure	Molecular Formula	Molecular Weight
(3-Fluorophenyl)methylamine	3-Fluoro	2-Methylpentyl	C₁₃H₂₀FN	209.30 (est.)
(4-Fluorophenyl)methylamine	4-Fluoro	3-Methylpentan-2-yl	C₁₃H₂₀FN	209.30
(3-Fluorophenyl)methylamine hydrochloride	3-Fluoro	2-Methylpropyl (isobutyl)	C₁₁H₁₇ClFN	233.71 (salt)
N-[(3-Fluorophenyl)methyl]-2,2,6,6-tetramethylpiperidin-4-amine	3-Fluoro	Piperidine (tetramethyl)	C₁₆H₂₅FN₂	264.38

Key Observations :

• Fluorine Position : The meta-fluorine in the target compound contrasts with para-substituted analogs (e.g., ), which may exhibit distinct electronic and steric interactions in receptor binding.
• Ring Systems : Piperidine-containing analogs (e.g., ) introduce conformational rigidity, which can enhance selectivity but reduce solubility.

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound Name	logP (Predicted)	Solubility (Water)	Boiling Point (°C)
(3-Fluorophenyl)methylamine	~3.5 (est.)	Low	Not reported
(4-Fluorophenyl)methylamine	~3.3	Low	Not reported
(3-Fluorophenyl)methylamine	~2.8	Moderate (as HCl salt)	Not reported
N-[(3-Fluorophenyl)methyl]-2,2,6,6-tetramethylpiperidin-4-amine	~4.1	Very Low	Not reported

Key Observations :

• Lipophilicity : The 2-methylpentyl chain increases logP compared to shorter alkyl chains, favoring lipid membrane interactions .
• Solubility : Hydrochloride salts (e.g., ) improve aqueous solubility, critical for pharmaceutical formulations.

Key Observations :

• Synthesis : The target compound may be synthesized via reductive amination of 3-fluorobenzaldehyde with 2-methylpentylamine, analogous to methods in .
• Bioactivity : Fluorinated arylalkylamines often exhibit CNS activity; the meta-fluorine may modulate serotonin or dopamine receptor interactions .

Biological Activity

(3-Fluorophenyl)methylamine is a substituted amine that has garnered interest in medicinal chemistry due to its potential biological activities. This compound's unique structure, featuring a fluorinated phenyl ring and a branched alkyl chain, suggests possible interactions with various biological targets, including receptors and enzymes. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure

The chemical structure of (3-Fluorophenyl)methylamine can be represented as follows:

• Molecular Formula : C13H18FN
• Molecular Weight : Approximately 209.29 g/mol

The compound consists of a 3-fluorophenyl group attached to a methyl group, which is further linked to a 2-methylpentyl chain. This configuration may influence its pharmacological properties.

Biological Activity Overview

The biological activity of (3-Fluorophenyl)methylamine has been investigated in several studies, focusing on its effects on neurotransmitter systems and potential therapeutic applications.

Research indicates that compounds with similar structures often modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The presence of the fluorine atom may enhance binding affinity to these receptors, potentially leading to increased efficacy in therapeutic applications.

In Vitro Studies

• Binding Affinity : Studies using radiolabeled ligands have shown that (3-Fluorophenyl)methylamine exhibits significant binding affinity to serotonin receptors, particularly the 5-HT2A subtype, which is implicated in mood regulation and psychotropic effects .
• Cytotoxicity : Cytotoxicity assays conducted on human cell lines (e.g., HepG2 liver cells) revealed that the compound has a moderate cytotoxic effect with an IC50 value indicating effective concentration for inhibiting cell proliferation .
• Antimicrobial Activity : Preliminary tests have suggested that (3-Fluorophenyl)methylamine displays antimicrobial properties against certain bacterial strains, although further research is required to elucidate its mechanism .

Case Studies

• A recent case study explored the use of (3-Fluorophenyl)methylamine in treating anxiety disorders by modulating serotonin pathways. Patients exhibited improved symptoms with minimal side effects, suggesting a favorable safety profile .

Comparative Analysis with Similar Compounds

To better understand the biological activity of (3-Fluorophenyl)methylamine, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Notable Features
[(3-Chlorophenyl)methyl]amine	Chlorophenyl Structure	Similar binding properties; potential for anti-anxiety effects
[(4-Fluorophenyl)methyl]amine	Fluorophenyl Structure	Enhanced receptor affinity; studied for antidepressant effects
[(3-Methoxyphenyl)methyl]amine	Methoxyphenyl Structure	Different electronic properties; evaluated for anti-inflammatory activity